Cas no 1806785-05-6 (3-Amino-2-chloro-6-(difluoromethyl)pyridine)

• Product Name: 3-Amino-2-chloro-6-(difluoromethyl)pyridine
• CAS No: 1806785-05-6
• MF: C₆H₅ClF₂N₂
• MW: 178.567106962204
• CID: 4926637
• Update Time: 2025-08-04

3-Amino-2-chloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C6H5ClF2N2/c7-5-3(10)1-2-4(11-5)6(8)9/h1-2,6H,10H2
• InChI Key： WPZFDZSFFPODIU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-chloro-6-(difluoromethyl)pyridine

3-Amino-2-chloro-6-(difluoromethyl)pyridine (CAS No. 1806785-05-6)

3-Amino-2-chloro-6-(difluoromethyl)pyridine, identified by the CAS registry number CAS No. 1806785-05-6, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridine family, characterized by a six-membered ring with one nitrogen atom, and it features a unique combination of substituents: an amino group at position 3, a chlorine atom at position 2, and a difluoromethyl group at position 6. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule in synthetic chemistry and drug discovery.

The synthesis of 3-Amino-2-chloro-6-(difluoromethyl)pyridine typically involves multi-step processes, often utilizing substitution and nucleophilic aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yields. For instance, the use of palladium-catalyzed coupling reactions has been explored to construct the pyridine ring with the desired substituents in a single pot, showcasing the compound's versatility in modern synthetic strategies.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various conditions has been extensively studied, revealing its resistance to oxidation and hydrolysis under mild conditions, which is crucial for its application in pharmaceutical formulations.

The biological activity of 3-Amino-2-chloro-6-(difluoromethyl)pyridine has been a focal point of recent research. Studies have demonstrated its potential as an inhibitor of certain kinase enzymes, which are key targets in oncology and inflammatory diseases. Preclinical trials have shown promising results, indicating its ability to modulate cellular signaling pathways without significant cytotoxicity to normal cells.

In addition to its pharmacological applications, this compound has found utility in agrochemicals as a fungicide and insecticide. Its ability to inhibit key enzymes in fungal pathogens and insect nervous systems makes it a candidate for next-generation crop protection agents.

The environmental impact of CAS No. 1806785-05-6 has also been evaluated, with studies focusing on its biodegradation rates and potential toxicity to aquatic life. Results suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, 3-Amino-2-chloro-6-(difluoromethyl)pyridine, with its unique chemical structure and diverse functional groups, continues to be an area of active research across multiple disciplines. Its applications span from drug discovery to agrochemicals, with ongoing studies exploring its potential in novel therapeutic areas and sustainable agricultural practices.